Cas no 1361515-58-3 (2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361515-58-3
• MF: C₁₃H₁₀Cl₃NO
• MW: 302.583600521088
• CID: 4793894
• Update Time: 2025-06-20

2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C13H10Cl3NO/c1-2-18-12-4-3-8(7-17-12)13-10(15)5-9(14)6-11(13)16/h3-7H,2H2,1H3
• InChI Key： ZAGRLKBYFFDITL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC(=CC=1)OCC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 5
• Topological Polar Surface Area: 22.1

Additional information on 2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine

Introduction to 2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361515-58-3) and Its Emerging Applications in Chemical Biology

2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine, identified by the chemical identifier CAS No. 1361515-58-3, is a meticulously designed heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in medicinal chemistry. The structural features of 2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine, particularly the presence of ethoxy and trichlorophenyl substituents, contribute to its unique chemical properties and potential applications in drug discovery and molecular research.

The synthesis of 2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine involves a series of well-orchestrated chemical reactions that highlight the precision and expertise required in organic synthesis. The introduction of the ethoxy group at the 2-position and the trichlorophenyl moiety at the 5-position are critical steps that define the compound's reactivity and biological profile. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity, ensuring that the final product meets the stringent requirements of academic and industrial research.

In recent years, 2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine has been explored for its potential in various biological assays and as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of many bioactive molecules that have demonstrated efficacy against a range of diseases. The trichlorophenyl group, in particular, is known for its ability to enhance binding affinity to biological targets due to its lipophilic nature and electronic properties. This feature makes 2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine a promising candidate for further investigation in structure-activity relationship (SAR) studies.

Recent studies have begun to unravel the pharmacological potential of 2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine by examining its interactions with specific enzymes and receptors. Researchers have noted its ability to modulate pathways associated with inflammation and neurodegeneration, two critical areas in modern medicine. The compound's interaction with cytochrome P450 enzymes has also been a focus of interest, as these enzymes play a pivotal role in drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing therapeutic regimens.

The versatility of 2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine extends beyond its use as a standalone active pharmaceutical ingredient (API). It serves as a valuable building block for more complex molecules designed through medicinal chemistry approaches. The ability to functionalize both the ethoxy and trichlorophenyl groups allows for the creation of derivatives with tailored properties. This flexibility has enabled researchers to design libraries of compounds for high-throughput screening (HTS), accelerating the discovery process.

The role of computational chemistry in studying 2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and understand molecular interactions at an atomic level. These simulations provide insights into how modifications to the molecule might enhance its biological activity or reduce potential side effects. Such computational approaches are integral to modern drug discovery pipelines, complementing experimental data and reducing the time required for lead optimization.

Moreover, green chemistry principles have influenced the synthesis of 2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine, with an emphasis on sustainable practices. Researchers are increasingly adopting catalytic methods that minimize waste and energy consumption while maintaining high yields. This aligns with global efforts to make pharmaceutical manufacturing more environmentally friendly without compromising on quality or efficacy.

The future prospects for 2-Ethoxy-5-(2,4,6-trichlorophenyl)pyridine are promising as it continues to be investigated in preclinical studies. Its potential applications span across multiple therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders. As our understanding of disease mechanisms evolves, so does our capacity to develop targeted therapies based on compounds like this one.

In conclusion, 2-Ethoxy-5-(2，4，6-trichlorophenyl）pyridine (CAS No．1361515-58-3）is a multifaceted compound with significant implications in chemical biology．Its unique structural features，combined with its potential biological activities，make it a valuable asset in pharmaceutical research．As advancements continue，this compound is poised to contribute further insights into disease mechanisms and therapeutic strategies．